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Compound of Interest

Compound Name: Etosalamide

Cat. No.: B1671764

For Researchers, Scientists, and Drug Development Professionals

Abstract

Etosalamide, with the Chemical Abstracts Service (CAS) number 15302-15-5, is a benzamide
derivative. While it has been identified as an antipyretic and analgesic agent, publicly available
in-depth technical information regarding its synthesis, comprehensive pharmacological profile,
and mechanism of action is limited. This document provides a summary of the available
chemical and physical data for Etosalamide. Due to the scarcity of detailed experimental data,
this guide will focus on the foundational chemical properties and structure of the molecule.

Chemical and Physical Properties

Etosalamide, also known as 2-(2-ethoxyethoxy)benzamide, is a small molecule with the
chemical formula C11H1sNOs. A summary of its key chemical and physical properties is
presented below.
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Property Value Source
CAS Number 15302-15-5 [1112]
Molecular Formula C11H1sNOs [1]
Molecular Weight 209.24 g/mol [2]
IUPAC Name 2-(2-ethoxyethoxy)benzamide [1]
Synonyms Ethosalamide, o-(2-

Ethoxyethoxy)benzamide

Canonical SMILES
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Synthesis

Detailed, step-by-step experimental protocols for the synthesis of Etosalamide are not readily

available in the public domain. However, based on its chemical structure, a logical synthetic

pathway can be proposed.

Proposed Synthetic Pathway

A potential synthesis route for Etosalamide could involve the reaction of a salicylic acid

derivative with 2-ethoxyethanol, followed by amidation. This general approach is common for

the synthesis of benzamide derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Etosalamide (CAS 15302-15-5): A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671764#etosalamide-cas-number-15302-15-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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